Cas no 2138146-07-1 (1-[4-ethoxy-1-(propan-2-yl)-1H-pyrazol-3-yl]ethan-1-amine)

• Product Name: 1-[4-ethoxy-1-(propan-2-yl)-1H-pyrazol-3-yl]ethan-1-amine
• CAS No: 2138146-07-1
• MF: C₁₀H₁₉N₃O
• MW: 197.277362108231
• CID: 5799936
• PubChem ID: 165744412
• Update Time: 2025-05-23

1-[4-ethoxy-1-(propan-2-yl)-1H-pyrazol-3-yl]ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2138146-07-1
• EN300-765009
• 1-[4-ethoxy-1-(propan-2-yl)-1H-pyrazol-3-yl]ethan-1-amine

• Inchi： 1S/C10H19N3O/c1-5-14-9-6-13(7(2)3)12-10(9)8(4)11/h6-8H,5,11H2,1-4H3
• InChI Key： RJWBIUPORIMPAP-UHFFFAOYSA-N
• SMILES： O(CC)C1=CN(C(C)C)N=C1C(C)N

Computed Properties

• Exact Mass: 197.152812238g/mol
• Monoisotopic Mass: 197.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 53.1Ų

Additional information on 1-[4-ethoxy-1-(propan-2-yl)-1H-pyrazol-3-yl]ethan-1-amine

Chemical Compound CAS No. 2138146-07-1: 1-[4-Ethoxy-1-(propan-2-yl)-1H-pyrazol-3-yl]ethan-1-amine

The compound CAS No. 2138146-07-1, also known as 1-[4-Ethoxy-1-(propan-2-yl)-1H-pyrazol-3-yl]ethan-1-amine, is a highly specialized organic compound with a unique structure and potential applications in various fields. This compound belongs to the class of pyrazole derivatives, which have gained significant attention in recent years due to their versatile chemical properties and biological activities. The molecule consists of a pyrazole ring substituted with an ethoxy group at the 4-position, an isopropyl group at the 1-position, and an ethanamine group at the 3-position. These substituents contribute to the compound's stability, solubility, and reactivity, making it a valuable candidate for further research and development.

Recent studies have highlighted the potential of pyrazole derivatives in drug discovery, particularly in the development of anti-inflammatory, antifungal, and anticancer agents. The presence of the ethoxy group in this compound enhances its lipophilicity, which is a critical factor for drug bioavailability. Additionally, the isopropyl group at the 1-position provides steric bulk, which can influence the compound's interaction with biological targets. The ethanamine group at the 3-position introduces amine functionality, enabling further chemical modifications and applications in peptide synthesis or as a building block for more complex molecules.

The synthesis of 1-[4-Ethoxy-1-(propan-2-yl)-1H-pyrazol-3-yl]ethan-1-amine involves a multi-step process that combines nucleophilic substitution and condensation reactions. Researchers have optimized this process to achieve high yields and purity levels, ensuring its suitability for large-scale production. The compound's structural integrity has been confirmed through advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry.

In terms of applications, this compound has shown promise in the field of materials science. Its ability to form stable complexes with metal ions makes it a potential candidate for use in catalysis or as a ligand in coordination chemistry. Furthermore, its thermal stability and resistance to oxidation make it suitable for high-performance materials such as polymers or coatings.

Recent advancements in green chemistry have also explored the use of this compound as an eco-friendly alternative to traditional reagents. Its biodegradability and low toxicity profile make it an attractive option for environmentally conscious industries. Researchers are currently investigating its potential as a sustainable precursor for pharmaceutical intermediates or agrochemicals.

The versatility of CAS No. 2138146-07- extends to its role in academic research. Its unique structure provides an excellent platform for studying pyrazole chemistry, including investigations into ring-opening reactions, electrophilic substitutions, and radical mechanisms. These studies not only advance our understanding of heterocyclic chemistry but also pave the way for innovative applications in organic synthesis.

In conclusion, 1-[4-Ethoxy-1-(propan-2-y)-l)--H-pyrazol--3-y)-l]ethan--l-amine represents a significant advancement in organic chemistry due to its unique structure and diverse applications. As research continues to uncover its full potential, this compound is poised to play a crucial role in various industries ranging from pharmaceuticals to materials science.